Cas no 1237517-66-6 (4-O-Benzyl Tyrosol a-Acetate 3-Aldehyde)

4-O-Benzyl Tyrosol a-Acetate 3-Aldehyde structure
1237517-66-6 structure
Product Name:4-O-Benzyl Tyrosol a-Acetate 3-Aldehyde
CAS No:1237517-66-6
MF:C18H18O4
MW:298.333125591278
CID:1058567
PubChem ID:87227306
Update Time:2025-04-20

4-O-Benzyl Tyrosol a-Acetate 3-Aldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-O-Benzyl Tyrosol α-Acetate 3-Aldehyde
    • 4-(benzyloxy)-3-formylphenethyl acetate
    • 4-O-Benzyl Tyrosol
    • A-Acetate 3-Aldehyde
    • 1237517-66-6
    • SCHEMBL1317179
    • 4-O-Benzyl Tyrosol a-Acetate 3-Aldehyde
    • Acetic acid 3-formyl-4-(benzyloxy)phenethyl ester
    • 2-(3-formyl-4-phenylmethoxyphenyl)ethyl acetate
    • 5-[2-(Acetyloxy)ethyl]-2-(phenylmethoxy)benzaldehyde; 4-O-Benzyl-3-formyl Tyrosol alpha-Acetate
    • 4-O-Benzyl Tyrosol alpha-Acetate 3-Aldehyde
    • Inchi: 1S/C18H18O4/c1-14(20)21-10-9-15-7-8-18(17(11-15)12-19)22-13-16-5-3-2-4-6-16/h2-8,11-12H,9-10,13H2,1H3
    • InChI Key: FRXBOAHGMSCJOK-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1C=CC(=CC=1C=O)CCOC(C)=O

Computed Properties

  • Exact Mass: 298.12100
  • Monoisotopic Mass: 298.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 8
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 456.0±40.0 °C at 760 mmHg
  • Flash Point: 201.5±27.4 °C
  • PSA: 52.60000
  • LogP: 3.18370
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-O-Benzyl Tyrosol a-Acetate 3-Aldehyde Security Information

4-O-Benzyl Tyrosol a-Acetate 3-Aldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B316400-100mg
4-O-Benzyl Tyrosol a-Acetate 3-Aldehyde
1237517-66-6
100mg
$ 201.00 2023-04-18
TRC
B316400-1g
4-O-Benzyl Tyrosol a-Acetate 3-Aldehyde
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$ 1608.00 2023-04-18
SHENG KE LU SI SHENG WU JI SHU
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4-O-Benzyl Tyrosol α-Acetate 3-Aldehyde,
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¥2858.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-503532-100 mg
4-O-Benzyl Tyrosol α-Acetate 3-Aldehyde,
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